Cas no 2228775-52-6 (2-bromo-4,5-difluorophenyl sulfamate)
2-bromo-4,5-difluorophenyl sulfamate Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-4,5-difluorophenyl sulfamate
- EN300-1989529
- 2228775-52-6
-
- Inchi: 1S/C6H4BrF2NO3S/c7-3-1-4(8)5(9)2-6(3)13-14(10,11)12/h1-2H,(H2,10,11,12)
- InChI Key: NEQJKZHBQLVCJP-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=CC=1OS(N)(=O)=O)F)F
Computed Properties
- Exact Mass: 286.90633g/mol
- Monoisotopic Mass: 286.90633g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 77.8Ų
2-bromo-4,5-difluorophenyl sulfamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1989529-1g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 1g |
$1029.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-5g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 5g |
$2981.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-10g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 10g |
$4421.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-0.05g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 0.05g |
$864.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-0.1g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 0.1g |
$904.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-0.25g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 0.25g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-0.5g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 0.5g |
$987.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-1.0g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 1g |
$1029.0 | 2023-05-31 | ||
| Enamine | EN300-1989529-2.5g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 2.5g |
$2014.0 | 2023-09-16 | ||
| Enamine | EN300-1989529-5.0g |
2-bromo-4,5-difluorophenyl sulfamate |
2228775-52-6 | 5g |
$2981.0 | 2023-05-31 |
2-bromo-4,5-difluorophenyl sulfamate Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
Additional information on 2-bromo-4,5-difluorophenyl sulfamate
Recent Advances in the Study of 2-Bromo-4,5-difluorophenyl Sulfamate (CAS: 2228775-52-6)
The compound 2-bromo-4,5-difluorophenyl sulfamate (CAS: 2228775-52-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This sulfamate derivative, characterized by its unique halogenated aromatic structure, has been the subject of several studies aimed at exploring its biochemical properties, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific investigations.
Recent studies have focused on the synthesis and characterization of 2-bromo-4,5-difluorophenyl sulfamate, with particular emphasis on its role as a key intermediate in the development of novel sulfamate-based therapeutics. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm the structural integrity and purity of the compound. These efforts have been complemented by computational modeling studies, which have provided insights into the compound's electronic properties and potential reactivity patterns.
One of the most promising aspects of 2-bromo-4,5-difluorophenyl sulfamate is its potential as a modulator of enzymatic activity. Preliminary in vitro studies have demonstrated that this compound exhibits inhibitory effects against certain sulfatase enzymes, which are implicated in a variety of pathological conditions, including cancer and metabolic disorders. These findings suggest that 2-bromo-4,5-difluorophenyl sulfamate could serve as a valuable scaffold for the design of next-generation enzyme inhibitors with improved selectivity and potency.
In addition to its enzymatic modulation properties, 2-bromo-4,5-difluorophenyl sulfamate has also been investigated for its potential use in targeted drug delivery systems. Researchers have explored the conjugation of this compound with various biomolecules, such as peptides and antibodies, to enhance the specificity and efficacy of therapeutic agents. These hybrid constructs have shown promise in preclinical models, particularly in the context of oncology, where targeted therapies are increasingly sought after.
Despite these advancements, challenges remain in the optimization of 2-bromo-4,5-difluorophenyl sulfamate for clinical applications. Issues such as solubility, stability, and pharmacokinetics need to be addressed through further structural modifications and formulation studies. Nevertheless, the compound's versatility and demonstrated biological activity make it a compelling candidate for continued investigation in the field of medicinal chemistry.
In conclusion, 2-bromo-4,5-difluorophenyl sulfamate (CAS: 2228775-52-6) represents a promising chemical entity with diverse applications in drug discovery and development. Ongoing research efforts are expected to further elucidate its mechanistic underpinnings and expand its therapeutic potential. As the scientific community continues to explore the capabilities of this compound, it is anticipated that new and innovative uses will emerge, solidifying its place in the arsenal of modern medicinal chemistry.
2228775-52-6 (2-bromo-4,5-difluorophenyl sulfamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)